
An In-depth Technical Guide to Reactive Red 4
(C.I. 18105)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reactive Red 4

Cat. No.: B097997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and application of Reactive Red 4 (C.I. 18105), a monochlorotriazine azo dye. The

information is curated for professionals in research and development, offering detailed data and

experimental protocols.

Core Chemical and Physical Properties
Reactive Red 4 is a synthetic anionic dye known for its vibrant red shade and its ability to form

covalent bonds with substrates, leading to excellent colorfastness.[1] It is primarily used in the

textile industry for dyeing cellulosic fibers such as cotton and viscose.[1][2]

Identity and Structure
The dye is classified as a single azo compound containing a reactive monochlorotriazine

group.[2] This group is key to its functionality, allowing it to react with hydroxyl or amino groups

on fibers under alkaline conditions.

Table 1: Chemical Identification of Reactive Red 4
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Identifier Value

Chemical Name

tetrasodium 5-(benzoylamino)-3-[[5-[[4-chloro-6-

[(4-sulfonatophenyl)amino]-1,3,5-triazin-2-

yl]amino]-2-sulfonatophenyl]azo]-4-

hydroxynaphthalene-2,7-disulfonate

C.I. Generic Name Reactive Red 4

C.I. Number 18105[2]

CAS Number 17681-50-4[1][2][3]

Molecular Formula C₃₂H₁₉ClN₈Na₄O₁₄S₄[1][2][3]

Molecular Weight 995.21 g/mol [1][2]

Synonyms
Cibacron Brilliant Red 3B-A, Procion Reactive

Red 4, Red B[1][3]

Caption: 2D Chemical Structure of Reactive Red 4 (tetrasodium salt).

Physicochemical Properties
The physical properties of Reactive Red 4 make it suitable for aqueous dyeing processes. Its

multiple sulfonate groups ensure good water solubility.
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Table 2: Physicochemical Data for Reactive Red 4

Property Value Conditions

Appearance
Deep red / Red to purple

powder[2]
Ambient

Water Solubility 50 g/L[2] 25 °C

UV-Vis λmax ~524 nm
In water (Value for structurally

similar C.I. Reactive Red 5)[4]

Color Fastness (ISO) Light: 4-5, Soaping: 4-5[2] Cotton

Synthesis and Manufacturing
The synthesis of Reactive Red 4 is a multi-step process involving the sequential reaction of

key aromatic intermediates with a triazine core.[3] The general manufacturing method involves

condensation, diazotization, and coupling reactions.[2]

General Synthesis Pathway
The process begins with cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), which undergoes

sequential nucleophilic substitution reactions.

Cyanuric Chloride
First Condensation

Product

Condensation 1
(Low Temp)

2,4-Diaminobenzenesulfonic
acid

Second Condensation

Diazotization Diazo CompoundNaNO2, HCl Coupling ReactionCoupling

4-Formamido-5-hydroxy-
naphthalene-2,7-disulfonic acid

Azo Intermediate
Condensation 2
(Higher Temp)

Reactive Red 4

Click to download full resolution via product page

Caption: General synthesis workflow for Reactive Red 4.
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Experimental Protocols
Protocol for Dyeing Cotton Fabric
This protocol describes a standard laboratory procedure for dyeing cotton with Reactive Red 4
using an exhaustion method. The process involves three key stages: exhaustion, fixation, and

wash-off.[5][6]

Materials and Reagents:

Scoured and bleached cotton fabric

Reactive Red 4 dye

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Sodium carbonate (Na₂CO₃, Soda Ash)

Non-ionic soaping agent

Laboratory dyeing machine or water bath

Procedure:

Dye Bath Preparation:

Set the liquor-to-material ratio (M:L), typically 1:20 (e.g., 200 mL water for 10 g of fabric).

[7]

Calculate the required amount of dye based on the weight of fabric (% owf - on weight of

fabric). For a 1% shade on 10 g of fabric, use 0.1 g of dye.

Make a paste of the dye with a small amount of cold water, then dissolve it completely with

hot water (~80°C).[7]

Exhaustion Phase:

Add the dissolved dye solution to the dye bath.
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Introduce the wetted cotton fabric into the dye bath at a starting temperature of 40°C.

Add the required amount of salt (e.g., 60 g/L NaCl) in two portions over 15-20 minutes.[7]

[8] The salt acts as an electrolyte to promote dye migration from the solution to the fiber.[6]

Run the dyeing process for 30-45 minutes to allow for dye exhaustion.[7]

Fixation Phase:

After exhaustion, add the alkali, sodium carbonate (e.g., 15-20 g/L), to the dye bath. This

raises the pH to 10.5-11, which is necessary to catalyze the covalent reaction between the

dye's triazine ring and the hydroxyl groups of the cellulose.[6][7]

Continue the dyeing process for another 30-60 minutes for fixation.[7]

Wash-off:

Drain the dye bath and rinse the fabric thoroughly with cold water until the water runs

clear.

Prepare a soaping bath with a non-ionic soap (e.g., 2 g/L).

Boil the dyed fabric in the soaping solution for 10-15 minutes to remove any unfixed or

hydrolyzed dye.[7] This step is critical for achieving good wash fastness.

Rinse with hot water, then cold water, and air dry.
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Start: Prepare Dye Bath

1. Exhaustion Phase
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Temp: 40°C, Time: 30-45 min

Dye migrates to fiber

2. Fixation Phase
(Add Alkali: Na₂CO₃)

Time: 30-60 min

pH raised to 10.5-11

3. Cold Rinse

Covalent bond formed

4. Soaping
(Boil with non-ionic soap)

Time: 10-15 min

Remove loose dye

5. Hot & Cold Rinse

Remove hydrolyzed dye

End: Dry Fabric
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Caption: Experimental workflow for dyeing cotton with Reactive Red 4.
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Protocol for HPLC Analysis
High-Performance Liquid Chromatography (HPLC) is a key analytical technique for assessing

the purity of reactive dyes and for studying their hydrolysis kinetics.[9][10] This method can

separate the active, unhydrolyzed dye from its hydrolyzed, inactive form.

Equipment and Reagents:

HPLC system with a UV-Vis or PDA detector

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase A: Acetonitrile (HPLC grade) with an ion-pairing agent (e.g., 0.025 M

tetrabutylammonium bromide)[9]

Mobile Phase B: Aqueous buffer (e.g., 0.05 M ammonium dihydrogen phosphate)[9]

Deionized water

Procedure:

Sample Preparation:

Accurately weigh and dissolve a small amount of Reactive Red 4 powder in deionized

water to create a stock solution (e.g., 1000 ppm).

For hydrolysis studies, incubate a dye solution under alkaline conditions (e.g., pH 11) for a

specific time, then neutralize before injection.

Dilute the sample to an appropriate concentration (e.g., 10-50 ppm) with the mobile phase

and filter through a 0.45 µm syringe filter.

Chromatographic Conditions:

Column: C18 reversed-phase.

Mobile Phase: Use a gradient elution to effectively separate components. A typical

gradient might start with a high percentage of aqueous buffer (Mobile Phase B) and ramp
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up to a high percentage of acetonitrile (Mobile Phase A).[9]

Flow Rate: 1.0 mL/min.[9]

Injection Volume: 20 µL.[9]

Detection: Monitor the eluent at the dye's λmax (approximately 520-540 nm).

Column Temperature: Room temperature or controlled at 25-30°C.

Data Analysis:

The unhydrolyzed, more reactive form of the dye will typically have a different retention

time than the more polar, hydrolyzed form.

Quantify the components by integrating the peak areas. The percentage of hydrolyzed dye

can be calculated relative to the total peak area.
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Caption: General workflow for the HPLC analysis of Reactive Red 4.

Biochemical Interactions and Stability
Inhibition of Phosphotransferase Activity
Some monochlorotriazine dyes have been noted to inhibit phosphotransferase activity. This

interaction is likely due to the reactive triazine ring, which can covalently modify nucleophilic
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residues (such as lysine or cysteine) in the enzyme's active site, leading to inactivation.

However, specific studies detailing the mechanism or inhibitory constants (Kᵢ) for Reactive Red
4 are not widely available, and this remains an area for further investigation.

Chemical Stability
Reactive Red 4 is stable under the alkaline conditions required for dyeing. However, prolonged

exposure to high temperatures and extreme pH (highly acidic or highly alkaline) can lead to the

hydrolysis of the chlorotriazine group. This hydrolysis reaction converts the reactive dye into an

inactive form that can no longer form a covalent bond with the fiber, reducing the efficiency of

the dyeing process. The stability of similar reactive dye solutions and inks has been shown to

be optimal in a slightly alkaline pH range of 8-9.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b097997#reactive-red-4-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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